2-(dimethylamino)-4-methyl-N-[(1R*,2S*)-2-phenylcyclopropyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-(dimethylamino)-4-methyl-N-[(1R,2S)-2-phenylcyclopropyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C17H20N4O/c1-11-14(10-18-17(19-11)21(2)3)16(22)20-15-9-13(15)12-7-5-4-6-8-12/h4-8,10,13,15H,9H2,1-3H3,(H,20,22)/t13-,15+/m0/s1
• InChI Key: RVTHDVLZWZZNAX-DZGCQCFKSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)NC2CC2C3=CC=CC=C3)N(C)C
• Isomeric SMILES: CC1=NC(=NC=C1C(=O)N[C@@H]2C[C@H]2C3=CC=CC=C3)N(C)C
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as those related to the specified compound, often involves the reaction of dimethylaminomethylene with different nucleophiles to produce novel pyrimidine scaffolds. For example, Prajapati and Thakur (2005) describe a facile one-pot synthesis of novel pyrimido[4,5-d]pyrimidine derivatives from 6-[(dimethylamino)methylene]aminouracil, showcasing the versatility of dimethylaminomethylene compounds in synthesizing complex pyrimidine structures (Prajapati & Thakur, 2005).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed through various methods, including crystallography and spectroscopy. Such analyses reveal the planarity of the pyrimidine rings and the displacement of substituents, which are crucial for understanding the compound's reactivity and interactions (Trilleras et al., 2009).

Chemical Reactions and Properties

Pyrimidine derivatives undergo a range of chemical reactions, including cycloadditions, condensations, and transformations that lead to the synthesis of complex molecules with diverse properties. For instance, the reaction of dimethylaminomethylene-1,3-diones with dinucleophiles has been employed to synthesize substituted pyrimidinecarboxylates, showcasing the chemical versatility of these compounds (Schenone et al., 1990).

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as melting points, solubility, and crystal structure, are essential for their practical application and formulation. Studies on the isostructural and isomorphous nature of certain pyrimidine derivatives provide insight into their physical characteristics and how these may be influenced by molecular structure (Mazurek et al., 1996).

Chemical Properties Analysis

The chemical properties of pyrimidine derivatives, including their reactivity, stability, and interactions with various reagents, are crucial for their application in synthesis and drug design. Investigations into the transformations and reactivity of specific functional groups within the pyrimidine ring can offer valuable insights into their chemical behavior and potential applications (Neiland et al., 1992).